molecular formula C10H8ClF3N2O B6215270 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride CAS No. 2731008-84-5

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride

Cat. No. B6215270
CAS RN: 2731008-84-5
M. Wt: 264.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[4-(Trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride (4-TFMPH) is a small molecule that was first synthesized in the early 2000s. It has since been studied extensively in both laboratory and clinical settings due to its potential therapeutic applications. 4-TFMPH is a type of pyrazole, which is a heterocyclic compound containing a five-membered ring of three carbon atoms and two nitrogen atoms. 4-TFMPH has a wide variety of applications in scientific research due to its unique properties, including its ability to interact with a variety of different proteins.

Scientific Research Applications

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is used in scientific research due to its ability to interact with a variety of different proteins. It has been studied in the context of cancer research, as it has been found to inhibit tumor growth in some animal models. Additionally, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride has been studied in the context of neurological disorders, such as Alzheimer’s disease, as it has been shown to reduce the production of amyloid-beta peptides. 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride has also been studied in the context of diabetes, as it has been shown to reduce blood glucose levels in animal models.

Mechanism of Action

The exact mechanism of action of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is not fully understood. However, it is believed to act by binding to certain proteins and altering their activity. For example, it has been shown to bind to the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By binding to this enzyme, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride can inhibit its activity, leading to increased levels of acetylcholine in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride depend on the dose and the context in which it is used. In general, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride has been found to inhibit the growth of certain types of cancer cells, reduce the production of amyloid-beta peptides, and reduce blood glucose levels. Additionally, it has been shown to increase levels of the neurotransmitter acetylcholine in the brain, which may be beneficial for certain neurological disorders.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride in laboratory experiments is its ability to interact with a variety of different proteins. This makes it useful for studying the effects of certain proteins on a variety of biological processes. Additionally, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is relatively easy to synthesize and is relatively stable, making it a good choice for laboratory experiments. However, there are some limitations to using 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride in laboratory experiments. For example, its effects on certain proteins may be dose-dependent, so it may not be possible to determine the exact effects of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride at different doses. Additionally, the exact mechanism of action of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is not fully understood, so it is difficult to predict its effects in different contexts.

Future Directions

There are a number of potential future directions for the study of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride. One potential direction is to study its effects on other proteins, such as those involved in the regulation of cell growth and development. Additionally, further research could be done to understand the exact mechanism of action of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride and to determine the optimal dose for different applications. Furthermore, research could be done to determine the potential therapeutic applications of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride, such as its use in the treatment of cancer and neurological disorders. Finally, research could be done to determine the potential toxic effects of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride, as well as to develop methods for detecting and monitoring its presence in the body.

Synthesis Methods

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride can be synthesized in a two-step reaction. The first step involves the reaction of trifluoromethoxybenzaldehyde and hydrazine hydrate in the presence of an acid catalyst, such as hydrochloric or acetic acid. The resulting product is 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole. The second step involves the reaction of the hydrochloride salt of the pyrazole with a base, such as sodium hydroxide or potassium hydroxide, to yield 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride involves the reaction of 4-(trifluoromethoxy)benzaldehyde with hydrazine hydrate to form 4-(trifluoromethoxy)phenylhydrazine. This intermediate is then reacted with ethyl acetoacetate to form 4-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid ethyl ester. The final step involves the hydrolysis of the ester to form the hydrochloride salt of the target compound.", "Starting Materials": [ "4-(trifluoromethoxy)benzaldehyde", "hydrazine hydrate", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 4-(trifluoromethoxy)benzaldehyde is reacted with hydrazine hydrate in ethanol at reflux temperature to form 4-(trifluoromethoxy)phenylhydrazine.", "Step 2: 4-(trifluoromethoxy)phenylhydrazine is reacted with ethyl acetoacetate in ethanol in the presence of sodium ethoxide to form 4-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid ethyl ester.", "Step 3: The ester is hydrolyzed with hydrochloric acid in water to form the hydrochloride salt of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole." ] }

CAS RN

2731008-84-5

Molecular Formula

C10H8ClF3N2O

Molecular Weight

264.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.